Cas no 528-45-0 (3,4-Dinitrobenzoic acid)
3,4-Dinitrobenzoic acid structure
Product Name:3,4-Dinitrobenzoic acid
CAS No:528-45-0
MF:C7H4N2O6
MW:212.116461753845
MDL:MFCD00007255
CID:38033
PubChem ID:87567443
Update Time:2025-07-29
3,4-Dinitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dinitrobenzoic acid
- Benzoic acid, 3,4-dinitro-
- 3,4-Dinitrobenzioc acid
- 0L3N4T0GPD
- MLS002693298
- OMVRRHJJQILIJX-UHFFFAOYSA-N
- 3,4-dinitrobenzoate
- 3,4-Di-nitro-benzoic acid
- zlchem 522
- PubChem4956
- 3,4-DinitrobenzoicAcid
- 3,4-Dinitro-benzoic acid
- KSC494A5T
- 3,4
- 4-09-00-01242 (Beilstein Handbook Reference)
- AE-562/43460137
- W-105792
- SCHEMBL504055
- NS00002211
- DTXSID1060180
- UNII-0L3N4T0GPD
- 3,4-Dinitrobenzoic acid, analytical standard
- MFCD00007255
- AC-26045
- BRN 2055333
- Q27236926
- FT-0614389
- SB10518
- 528-45-0
- HMS3094E19
- CHEMBL1882824
- SY002679
- NSC60713
- CCRIS 3128
- SMR001559255
- BP-10579
- 3,4-DINITROBENZOIC ACID [MI]
- InChI=1/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11
- AKOS015889640
- NSC 60713
- D0823
- STR05213
- EINECS 208-433-9
- A20328
- NSC-60713
- DB-021951
- Benzoic acid, 3,4dinitro
- DTXCID8041298
- FD64870
- 208-433-9
-
- MDL: MFCD00007255
- Inchi: 1S/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)
- InChI Key: OMVRRHJJQILIJX-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O
- BRN: 2055333
Computed Properties
- Exact Mass: 212.00700
- Monoisotopic Mass: 212.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 129
Experimental Properties
- Color/Form: Colorless or light yellow needle like crystals
- Density: 1.7333 (rough estimate)
- Melting Point: 164.0 to 167.0 deg-C
- Boiling Point: 351.93°C (rough estimate)
- Flash Point: 208.4℃
- Refractive Index: 1.5300 (estimate)
- PSA: 128.94000
- LogP: 2.24760
- Solubility: Soluble in alcohol \ ether and hot water, slightly soluble in cold water
- Merck: 3275
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3,4-Dinitrobenzoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38
- Safety Instruction: S36/37/39-S26-S37/39
- RTECS:DG9140650
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
3,4-Dinitrobenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,4-Dinitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133473-1g |
3,4-Dinitrobenzoic acid |
528-45-0 | >98.0%(T) | 1g |
¥113.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133473-5g |
3,4-Dinitrobenzoic acid |
528-45-0 | >98.0%(T) | 5g |
¥308.90 | 2023-09-03 | |
| Alichem | A019102502-25g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98% | 25g |
$191.36 | 2023-09-01 | |
| Alichem | A019102502-100g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98% | 100g |
$481.95 | 2023-09-01 | |
| Fluorochem | 046779-1g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 046779-5g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98% | 5g |
£31.00 | 2022-03-01 | |
| Fluorochem | 046779-25g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98% | 25g |
£132.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03677-250mg |
3,4-Dinitrobenzoic acid |
528-45-0 | 250mg |
¥518.0 | 2021-09-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0823-5g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98.0%(T) | 5g |
¥335.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0823-25g |
3,4-Dinitrobenzoic acid |
528-45-0 | 98.0%(T) | 25g |
¥1315.0 | 2022-06-10 |
3,4-Dinitrobenzoic acid Related Literature
-
1. Polyfluoroarenes. Part XVIII. Some reactions of 2,3,4,5,6-pentafluorobiphenyl and related compoundsJ. Michael Birchall,Robert N. Haszeldine,Howard Woodfine J. Chem. Soc. Perkin Trans. 1 1973 1121
-
2. E.s.r. spectra of reduced mono- and dinitro-derivatives of phenol and benzoic acidP. L. Nordio,M. V. Pavan,C. Corvaja Trans. Faraday Soc. 1964 60 1985
-
Lauren E. Hatcher,Ayrton J. Burgess,Pollyanna Payne,Chick C. Wilson CrystEngComm 2020 22 7475
-
4. 581. Chemical constitution and the dissociation constants of monocarboxylic acids. Part XV. Steric effects in substituted nitrobenzoic acidsJ. F. J. Dippy,S. R. C. Hughes,J. W. Laxton J. Chem. Soc. 1956 2995
-
J. F. J. Dippy,B. D. Hawkins,B. V. Smith J. Chem. Soc. 1964 154
528-45-0 (3,4-Dinitrobenzoic acid) Related Products
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